Cas no 478247-90-4 (1-{[3-chloro-5-(trifluoromethyl)-2-pyridinyl]amino}-3-(4-fluorobenzyl)-4-hydroxy-2(1H)-pyridinone)

• Product Name: 1-{[3-chloro-5-(trifluoromethyl)-2-pyridinyl]amino}-3-(4-fluorobenzyl)-4-hydroxy-2(1H)-pyridinone
• CAS No: 478247-90-4
• MF: C₁₈H₁₂ClF₄N₃O₂
• MW: 413.753396987915
• CID: 5271262
• Update Time: 2025-06-11

1-{[3-chloro-5-(trifluoromethyl)-2-pyridinyl]amino}-3-(4-fluorobenzyl)-4-hydroxy-2(1H)-pyridinone Chemical and Physical Properties

Names and Identifiers

• 1-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]amino}-3-[(4-fluorophenyl)methyl]-4-hydroxy-1,2-dihydropyridin-2-one
• 1-([3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]AMINO)-3-(4-FLUOROBENZYL)-4-HYDROXY-2(1H)-PYRIDINONE
• 2(1H)-Pyridinone, 1-[[3-chloro-5-(trifluoromethyl)-2-pyridinyl]amino]-3-[(4-fluorophenyl)methyl]-4-hydroxy-
• 1-{[3-chloro-5-(trifluoromethyl)-2-pyridinyl]amino}-3-(4-fluorobenzyl)-4-hydroxy-2(1H)-pyridinone
• 1-[[3-chloro-5-(trifluoromethyl)pyridin-2-yl]amino]-3-[(4-fluorophenyl)methyl]-4-hydroxypyridin-2-one

• Inchi： 1S/C18H12ClF4N3O2/c19-14-8-11(18(21,22)23)9-24-16(14)25-26-6-5-15(27)13(17(26)28)7-10-1-3-12(20)4-2-10/h1-6,8-9,27H,7H2,(H,24,25)
• InChI Key： PQDOTIHLCLEMKW-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1NN1C=CC(=C(C1=O)CC1C=CC(=CC=1)F)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 647
• XLogP3: 4.4
• Topological Polar Surface Area: 65.5

Additional information on 1-{[3-chloro-5-(trifluoromethyl)-2-pyridinyl]amino}-3-(4-fluorobenzyl)-4-hydroxy-2(1H)-pyridinone

1-{[3-chloro-5-(trifluoromethyl)-2-pyridinyl]amino}-3-(4-fluorobenzyl)-4-hydroxy-2(1H)-pyridinone (CAS No. 478247-90-4): A Comprehensive Overview

1-{[3-chloro-5-(trifluoromethyl)-2-pyridinyl]amino}-3-(4-fluorobenzyl)-4-hydroxy-2(1H)-pyridinone, with the CAS number 478247-90-4, is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, often referred to as a pyridinone derivative, is characterized by its unique structural features and potential biological activities. In this article, we will delve into the chemical properties, synthesis methods, and biological applications of this compound, highlighting its significance in current research.

The molecular structure of 1-{[3-chloro-5-(trifluoromethyl)-2-pyridinyl]amino}-3-(4-fluorobenzyl)-4-hydroxy-2(1H)-pyridinone is composed of a pyridinone core substituted with various functional groups. The presence of a chloro-substituted pyridine ring, a trifluoromethyl group, a fluorobenzyl moiety, and a hydroxy group contributes to its distinct chemical properties and biological activities. These functional groups play crucial roles in modulating the compound's interactions with biological targets, making it a promising candidate for various therapeutic applications.

The synthesis of 1-{[3-chloro-5-(trifluoromethyl)-2-pyridinyl]amino}-3-(4-fluorobenzyl strong >)-4-< strong >hydroxy strong >-2(1H)- < strong >pyridinone strong > involves multiple steps and requires precise control over reaction conditions. One common synthetic route involves the condensation of 3-chloro-5-(trifluoromethyl)pyridine with an appropriate amine, followed by further functionalization to introduce the fluorobenzyl and hydroxy groups. Recent advancements in synthetic methodologies have led to more efficient and scalable processes, enhancing the feasibility of large-scale production for preclinical and clinical studies.

In terms of biological activity, 1-{[3-< strong >chloro strong >-5-( < strong >trifluoromethyl strong >)-2- < strong >pyridinyl strong >]amino}-3-(4- < strong >fluorobenzyl strong >)-4- < strong >hydroxy strong >-2(1H)- < strong >pyridinone strong > has shown promising results in various assays. Studies have demonstrated its potential as an inhibitor of specific enzymes and receptors involved in disease pathways. For instance, it has been reported to exhibit potent anti-inflammatory properties by inhibiting the activity of cyclooxygenase (COX) enzymes. Additionally, preliminary data suggest that this compound may have antitumor effects by targeting key signaling pathways in cancer cells.

The pharmacokinetic profile of 1-{[3-< strong >chloro strong >-5-( < strong >trifluoromethyl strong >)-2- < strong >pyridinyl strong >]amino}-3-(4- < strong >fluorobenzyl strong >)-4- < strong >hydroxy strong >-2(1H)- < strong >pyridinone strong > is another critical aspect of its evaluation. Preclinical studies have indicated favorable absorption, distribution, metabolism, and excretion (ADME) properties, suggesting its potential for oral administration. However, further research is needed to optimize its pharmacokinetic parameters and ensure its safety and efficacy in human subjects.

Clinical trials are currently underway to assess the therapeutic potential of 1-{[3-< strong >chloro strong >-5-( < strong >trifluoromethyl strong >)-2- < strong >pyridinyl strong >]amino}-3-(4- < strong >fluorobenzyl strong >)-4- < strong >hydroxy strong >-2(1H)- < strong >pyridinone strong>. Early-phase trials have focused on evaluating its safety and tolerability in healthy volunteers and patients with specific conditions. Preliminary results are encouraging, with no major adverse effects reported at tested doses. These findings pave the way for more advanced clinical trials to explore its efficacy in treating various diseases.

In conclusion, 1-{[3-chloro -5-( trifluoromethyl ) -2-pyridinyl ]amino} -3 -( 4-fluorobenzyl ) -4-hydroxy -2 ( 1H ) - pyridinone (CAS No. 478247 -90 -4) represents a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in drug discovery programs. Ongoing research efforts aim to elucidate its mechanisms of action and optimize its clinical utility, contributing to advancements in the treatment of various diseases.